Cas no 74569-33-8 (2-(3,4-Dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid
• CAS No: 74569-33-8
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• MDL: MFCD11590449
• CID: 4716679
• PubChem ID: 20507330
• Update Time: 2025-05-20

2-(3,4-Dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-3-methylbutanoic acid
• GHBQVLROVKDETD-UHFFFAOYSA-N
• alpha-isopropyl-(3,4-dichlorophenyl)acetic acid
• 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid

• MDL： MFCD11590449
• Inchi： 1S/C11H12Cl2O2/c1-6(2)10(11(14)15)7-3-4-8(12)9(13)5-7/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： GHBQVLROVKDETD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid

Introduction to 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid (CAS No. 74569-33-8)

2-(3,4-Dichlorophenyl)-3-methylbutanoic acid (CAS No. 74569-33-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenyl group and a methylbutanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting subject for scientific investigation.

The molecular formula of 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid is C₁₁H₁₁Cl₂O₂, and its molecular weight is approximately 246.11 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its potential therapeutic applications, 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid has also been explored for its use as an intermediate in the synthesis of more complex organic molecules. Its reactivity and stability make it a valuable building block in synthetic chemistry. A notable example is its use in the synthesis of certain agrochemicals, where it serves as a precursor for compounds with herbicidal and fungicidal properties.

The environmental impact of 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid has also been a subject of interest. Studies have shown that while the compound itself is not highly toxic, its degradation products can have varying environmental effects. Therefore, proper handling and disposal practices are essential to minimize any potential ecological risks.

In terms of safety and handling, 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid should be stored in a cool, dry place away from strong oxidizers and sources of heat. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling the compound to prevent skin contact and inhalation. Additionally, it is important to follow all local regulations and guidelines for the storage and disposal of chemical compounds.

The future prospects for 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid are promising. Ongoing research continues to uncover new applications and potential benefits of this compound. For instance, recent advancements in computational chemistry have enabled more accurate predictions of its behavior in different environments, facilitating the design of more efficient synthetic routes and formulations.

In conclusion, 2-(3,4-Dichlorophenyl)-3-methylbutanoic acid (CAS No. 74569-33-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, chemical research, and beyond. Its unique molecular structure and favorable properties make it an important subject for continued scientific exploration and development.